(S)-3-P-Tolyl-beta-alaninol hcl

• IUPAC Name: (3S)-3-amino-3-(4-methylphenyl)propan-1-ol;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-8-2-4-9(5-3-8)10(11)6-7-12;/h2-5,10,12H,6-7,11H2,1H3;1H/t10-;/m0./s1
• InChI Key: ILHNRULLIZUQSW-PPHPATTJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CCO)N.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H](CCO)N.Cl
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol
• CAS No.: 1391438-22-4

Description

(S)-3-P-Tolyl-beta-alaninol hydrochloride, also known as 3-P-Tolyl-beta-alaninol HCl, is an organic compound with a wide range of applications in scientific research. It is a chiral molecule, meaning that it contains two different configurations of the same molecular structure. This makes it an important tool for scientists and researchers, as it can be used to study the effects of chiral molecules on biological systems.

Scientific Research Applications

• Plant Stress Tolerance : Beta-Alanine (beta-Ala) betaine, related to beta-Alanine, plays a role in plant tolerance to salinity and hypoxia. This compound is particularly prevalent in the Plumbaginaceae family, known for their stress tolerance, and its biosynthesis pathway is a target for metabolic engineering (Rathinasabapathi, Fouad, & Sigua, 2001).

• Amino Acid Degradation : Studies on beta-3-oxindolylalanine, an intermediate in tryptophan degradation, provide insights into protein hydrolysis processes. This research has implications for understanding amino acid interactions and transformations under specific conditions (Nakai & Ohta, 1976).

• Corrosion Inhibition : Research into amino acids like alanine, which is structurally related to beta-alaninol, shows their potential as corrosion inhibitors for metals in acidic environments. This is crucial for industrial applications where metal longevity is a concern (Amin, Khaled, Mohsen, & Arida, 2010).

• Biological Production of Industrial Compounds : Metabolic engineering in yeast for the production of 3-hydroxypropionic acid, a derivative of beta-alanine, highlights the potential of biological systems to produce important industrial chemicals (Ji et al., 2018).

• Peptide Synthesis and Modification : The synthesis of amino acids that can be incorporated into peptide photoaffinity reagents, like those derived from beta-alaninol, contributes to the advancement of biochemistry and pharmacology (Shih & Bayley, 1985).

• Amino Acid Synthesis in Space : Studies on the gas-phase synthesis of amino acids like alanine demonstrate the possibility of amino acid formation in interstellar environments, suggesting a route for the presence of these compounds in meteorites (Snow et al., 2007).